Cas no 1404437-49-5 (N-[3-Methoxy-4-(4-methyl-1-piperazinyl)phenyl]-1-(4-methoxyphenyl)-6-pyrazolo[3,4-d]pyrimidinamine)

• Product Name: N-[3-Methoxy-4-(4-methyl-1-piperazinyl)phenyl]-1-(4-methoxyphenyl)-6-pyrazolo[3,4-d]pyrimidinamine
• CAS No: 1404437-49-5
• MF: C₂₄H₂₇N₇O₂
• MW: 445.516884088516
• CID: 2157814
• PubChem ID: 53347976
• Update Time: 2025-07-16

N-[3-Methoxy-4-(4-methyl-1-piperazinyl)phenyl]-1-(4-methoxyphenyl)-6-pyrazolo[3,4-d]pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 1H-pyrazolo[3,4-d]pyrimidin-6-amine, n-[3-methoxy-4-(4-methyl-1-piperazinyl)phenyl]-1-(4-methoxyphenyl)-
• N-[3-methoxy-4-(4-methyl-1-piperazinyl)phenyl]-1-(4-methoxyphenyl)-6-pyrazolo[3,4-d]pyrimidinamine
• Q27215679
• 1H-Pyrazolo[3,4-d]pyriMidin-6-aMine,N-[3-Methoxy-4-(4-Methyl-1-piperazinyl)phenyl]-1-(4-Methoxyphenyl)-
• BRD-K95985487-001-01-3
• AKOS040756741
• HY-13497
• CS-0007080
• BRD-K95985487-001-02-1
• STK33-IN-1
• DA-67810
• CHEBI:125328
• 1404437-49-5
• N-[3-Methoxy-4-(4-methyl-1-piperazinyl)phenyl]-1-(4-methoxyphenyl)-6-pyrazolo[3,4-d]pyrimidinamine

• Inchi： 1S/C24H27N7O2/c1-29-10-12-30(13-11-29)21-9-4-18(14-22(21)33-3)27-24-25-15-17-16-26-31(23(17)28-24)19-5-7-20(32-2)8-6-19/h4-9,14-16H,10-13H2,1-3H3,(H,25,27,28)
• InChI Key： MWYFHEYFOMQIDN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1N1CCN(C)CC1)NC1N=CC2C=NN(C3C=CC(=CC=3)OC)C=2N=1

Computed Properties

• Exact Mass: 445.22262313g/mol
• Monoisotopic Mass: 445.22262313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6
• XLogP3: 3.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-[3-Methoxy-4-(4-methyl-1-piperazinyl)phenyl]-1-(4-methoxyphenyl)-6-pyrazolo[3,4-d]pyrimidinamine

Research Briefing on N-[3-Methoxy-4-(4-methyl-1-piperazinyl)phenyl]-1-(4-methoxyphenyl)-6-pyrazolo[3,4-d]pyrimidinamine (CAS: 1404437-49-5)

This research briefing provides an in-depth analysis of the latest advancements related to the compound N-[3-Methoxy-4-(4-methyl-1-piperazinyl)phenyl]-1-(4-methoxyphenyl)-6-pyrazolo[3,4-d]pyrimidinamine (CAS: 1404437-49-5), a promising candidate in the field of chemical biology and pharmaceutical research. The compound has garnered significant attention due to its potential therapeutic applications, particularly in oncology and signal transduction modulation.

Recent studies have focused on elucidating the molecular mechanisms of this compound, which belongs to the pyrazolo[3,4-d]pyrimidine class of kinase inhibitors. Its unique structural features, including the 4-methylpiperazine and methoxyphenyl moieties, contribute to its selective binding affinity for specific kinase targets. Research indicates that this compound exhibits potent inhibitory activity against key oncogenic kinases, making it a viable candidate for targeted cancer therapies.

In vitro and in vivo studies have demonstrated the compound's efficacy in suppressing tumor growth and metastasis in various cancer models, including breast cancer and leukemia. Notably, its ability to penetrate the blood-brain barrier has sparked interest in its potential application for treating central nervous system (CNS) malignancies. Pharmacokinetic studies reveal favorable absorption and distribution profiles, with minimal off-target effects observed in preclinical trials.

Ongoing research is exploring the compound's synergy with existing chemotherapeutic agents, aiming to enhance therapeutic outcomes while mitigating resistance mechanisms. Additionally, structural optimization efforts are underway to improve its bioavailability and reduce potential toxicity. These advancements position N-[3-Methoxy-4-(4-methyl-1-piperazinyl)phenyl]-1-(4-methoxyphenyl)-6-pyrazolo[3,4-d]pyrimidinamine as a frontrunner in next-generation kinase inhibitor development.

In conclusion, the compound's multifaceted pharmacological properties and promising preclinical data underscore its potential as a transformative therapeutic agent. Future research directions include large-scale clinical trials and further mechanistic studies to fully exploit its therapeutic capabilities.